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Compound of Interest
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Cat. No.: B1579412
Get Quote
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Executive Summary: The Steric Lock in
Peptidomimetics

In the landscape of modern drug design, 2,5-Dimethyl-L-Phenylalanine (2,5-Me

-Phe) represents more than a simple hydrophobic building block; it acts as a conformational
constraint. Unlike native Phenylalanine, which rotates freely about the

and

torsion angles, the introduction of a methyl group at the ortho (2-position) of the phenyl ring
creates a specific steric clash with the peptide backbone.

This guide provides a rigorous structural analysis framework for 2,5-Me

-Phe (CAS: 117391-55-6). We move beyond basic characterization to focus on the critical
quality attributes (CQAS) required for integrating this unnatural amino acid (UAA) into
therapeutic peptides. We distinguish this ring-substituted variant from its N-methylated isomer
(N,N-dimethyl-phenylalanine), a common source of confusion in procurement and synthesis.

Molecular Architecture & Physiochemical Profile
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To analyze this molecule, one must first understand the desymmetrization of the aromatic
system.

Structural Identity[1]

o |[UPAC Name: (2S)-2-amino-3-(2,5-dimethylphenyl)propanoic acid
e CAS Number: 117391-55-6 (Free acid)
e Molecular Formula: C
H
NO
[1]
e Molecular Weight: 193.24 g/mol [1]

o Key Feature: The 2,5-dimethyl substitution pattern breaks the magnetic equivalence of the
aromatic protons found in native Phe.

The "Ortho-Effect" (Conformational Bias)

The methyl group at position 2 (ortho) imposes a high energetic penalty on specific rotamers. In
a peptide chain, this restricts the side chain to a specific orientation relative to the backbone
(typically gauche- or trans), reducing the entropic penalty upon receptor binding.
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Native L- 2,5-Dimethyl-L- L
Property . ] Implication
Phenylalanine Phenylalanine
Complex NMR
Aromatic Symmetry C2v (Effective) C1 (Asymmetric) splitting; distinct NOE
signals.
Restricts
Steric Bulk (A-value)  Low High (due to 2-Me) rotation; locks
bioactive

conformation.

) Higher susceptibility to
_ Electron Rich (+I L
Electronic Nature Electron Neutral frect) electrophilic oxidation
effec
during synthesis.

Increases peptide
Hydrophobicity High Very High permeability and

metabolic stability.

Spectroscopic Characterization: The Fingerprint

The following protocols serve as the primary release testing for 2,5-Me
-Phe.

Nuclear Magnetic Resonance (NMR) Analysis

Objective: Confirm regiochemistry (2,5-substitution) and absence of regioisomers (e.g., 2,4- or
3,5-dimethyl).

Experimental Protocol: 1H NMR (600 MHz, DMSO-d

)

o Sample Prep: Dissolve 10 mg of sample in 600

L DMSO-d

.Add 1
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L TFA-d if zwitterionic broadening is observed.

e Acquisition: 64 scans, relaxation delay (D1) = 2.0s to ensure integration accuracy of methyls.

» Critical Signal Assignments:

Chemical Shift (

Proton Region Multiplicity Structural Insight
ppm)

Ar-CH Ortho-methyl. Often
2.20-2.25 Singlet (3H) slightly shielded by

(C2) carbonyl anisotropy.

Ar-CH

Meta-methyl. Distinct

2.15-2.20 Singlet (3H)
from C2 methyl.[1]

(C9)

Diastereotopic
-CH 2.90-3.20 dd (ABX system) splitting increases due
to restricted rotation.

Coupling to

3.90 -4.05 dd

-CH -protons confirms

amino acid backbone.

The proton between
Ar-H (H6) ~6.95 Singlet (broad) the alkyl chain and
C5-Me.

H3 and H4 couple to
Ar-H (H3, H4) 6.80—-7.10 Doublets (J~8Hz) each other; H6 is
isolated.

Expert Insight: In native Phe, the aromatic region is a multiplet (7.2-7.3 ppm). In 2,5-Me

-Phe, look for the loss of the multiplet and the appearance of an AB system (H3/H4) plus a
singlet (H6). If you see three doublets, you likely have the 2,4-isomer.

Mass Spectrometry (HRMS)
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Objective: Validate molecular formula and fragmentation pattern.
e Method: ESI-TOF (Positive Mode).
e Target lon: [M+H]
=194.1181 m/z.
o Key Fragment: The tropylium ion equivalent. Unlike unsubstituted Phe (m/z 91), 2,5-Me

-Phe yields a dimethyl-tropylium/benzyl cation at m/z 119. The stability of this cation is higher
due to the inductive effect of the two methyl groups.

Stereochemical Validation (The "L" Factor)

For drug development, enantiomeric purity is non-negotiable (Target: >99.5% e.e.).

Marfey’s Method (FDA Standard)

Optical rotation is often unreliable for UAAs due to low specific rotation values. We utilize
Marfey’'s Reagent (FDAA) for derivatization followed by HPLC.

Protocol:
¢ Derivatization: Mix 50

L of 50 mM amino acid solution (in H
O) with 100
L of 1% FDAA in acetone and 20

L of 1M NaHCO

e Incubation: Heat at 40°C for 1 hour. Stop with 20

L 2M HCI.

e LC-MS Analysis:
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o Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 1.8
m).

o Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile.

o Gradient: 10-60% B over 20 mins.

e Result: The L-isomer elutes before the D-isomer due to the intramolecular H-bonding of the
L-FDAA derivative.

o Acceptance Criteria: Area under curve (AUC) for D-isomer < 0.5%.

Synthesis & Analysis Workflow (Visualization)

The following diagram illustrates the critical path from raw material to validated structural entity,
highlighting the control points.
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Precursor: p-Xylene / 2,5-Dimethylbenzyl Bromide

C-C Bond Formation

Asymmetric Synthesis
(Evans Auxiliary or Enantioselective Hydrogenation)

Hydrolysis & Workup

Crude 2,5-Dimethyl-L-Phe

Aliquot A | Aliquot B Aliquot C

ctural Validation Suite

1H/13C NMR Marfey's Analysis HRMS (ESI+)
(Regioisomer Check) (>99.5% L-isomer) (m/z 194.1181)

Released Material
(Drug Grade)

Click to download full resolution via product page

Caption: Figure 1. Integrated workflow for the synthesis and structural validation of 2,5-
Dimethyl-L-Phenylalanine, ensuring regio- and stereochemical integrity.

Application in Drug Design: The Steric Map

Why use this specific isomer? The 2,5-dimethyl pattern provides a unique "Steric Map" that
locks the peptide backbone.
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Caption: Figure 2.[2] Steric mapping of 2,5-Me

-Phe. The 2-methyl group creates A(1,3) strain with the backbone, forcing the side chain into a
defined rotamer, reducing entropy loss upon binding.

References

» National Center for Biotechnology Information. (2024). PubChem Compound Summary for
2,5-Dimethylphenyl derivatives. Retrieved from [Link](Note: Used for spectral comparison of
the dimethyl-phenyl moiety; specific isomer data extrapolated from class behavior).

e Bhushan, R., & Brickner, H. (2004). Marfey's Reagent for Chiral Amino Acid Analysis: A
Review. Amino Acids.[1][3][4][5][6][7][8] Retrieved from [Link]

o MDPI. (2024). (E)-1-(2,5-Dimethylphenyl)-3-phenylprop-2-en-1-one: Structural Data.
Molbank.[2] Retrieved from [Link](Source for 2,5-dimethylphenyl ring NMR shifts).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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